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Compound of Interest

Compound Name: Pentyl acrylate

Cat. No.: B1585058

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory
environment. Pentyl acrylate, a flammable liquid and potential irritant, requires specific
procedures for its disposal to mitigate risks to personnel and the environment. This guide
provides essential, step-by-step information for the proper disposal of pentyl acrylate waste.

Immediate Safety and Handling Precautions

Before initiating any disposal-related activities, it is crucial to handle pentyl acrylate with
appropriate personal protective equipment (PPE). This includes, but is not limited to, safety
glasses, chemical-resistant gloves, and a lab coat. All handling of pentyl acrylate should be
conducted in a well-ventilated area, preferably within a fume hood, to avoid inhalation of
vapors.[1][2]

Step-by-Step Disposal Procedure

The recommended method for the disposal of pentyl acrylate is through an approved
hazardous waste disposal facility.[1] It is imperative to adhere to all local, state, and federal
regulations governing hazardous waste.

o Waste Collection:

o Designate a specific, clearly labeled, and sealed container for liquid pentyl acrylate
waste.
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o Do not mix pentyl acrylate waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

o Keep the waste container closed when not in use and store it in a cool, well-ventilated
area away from sources of ignition.[1]

e Spill Management:
o In the event of a spill, ensure the area is well-ventilated and eliminate all ignition sources.
o Contain the spill using an inert absorbent material, such as sand or earth.

o Collect the absorbent material and place it in a sealed container for hazardous waste
disposal.[3]

o Empty Container Disposal:

o Empty containers that once held pentyl acrylate should be treated as hazardous waste,
as they may retain product residue.[1]

o Follow your institution's guidelines for the disposal of empty hazardous material
containers.

Quantitative Data and Hazard Classification

Pentyl acrylate is classified as a hazardous substance with several key identifiers and hazard
codes. Proper labeling and documentation of this information are crucial for waste
management.
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Property Value

CAS Number 2998-23-4

H226: Flammable liquid and vaporH315:

Causes skin irritationH317: May cause an

allergic skin reactionH319: Causes serious eye
GHS Hazard Statements S )

irritationH335: May cause respiratory

irritationH302: Harmful if swallowedH332:

Harmful if inhaled

While not explicitly listed by name, pentyl

acrylate waste will likely be classified as D001
EPA Hazardous Waste (Ignitable) due to its flammable nature.[4]

Consult with your EHS office for definitive

classification.

P501: Dispose of contents/container to an

Disposal Precautionary Statement )
approved waste disposal plant.[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of pentyl
acrylate in a laboratory setting.
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Caption: Workflow for Pentyl Acrylate Waste Disposal.

Disclaimer: This information is intended for guidance purposes only. Always consult your
institution's specific safety and disposal protocols and the Safety Data Sheet (SDS) for pentyl
acrylate before handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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